Secutrelvir

• CAS: 2996148-73-1
• Molecular Formula: C23H16Cl2F3N5O2
• Molecular Weight: 522.3 g/mol
• InChI: InChI=1S/C23H16Cl2F3N5O2/c24-14-6-15(8-30-7-14)33-20(34)18(13-1-2-17(26)16(25)5-13)19(32(4-3-29)21(33)35)31-11-22(12-31)9-23(27,28)10-22/h1-2,5-8H,4,9-12H2
• InChIKey: SFQLCDMAEZUPES-UHFFFAOYSA-N

Secutrelvir: Second-Generation Reversible Covalent 3CL Protease Inhibitor

Secutrelvir (developmental code S-892216; INN secutrelvir), assigned CAS 2996148-73-1, is a synthetic organic small molecule belonging to the uracil-derived class of coronavirus 3C-like protease (3CLpro; also known as Mpro or nsp5) inhibitors [1]. It functions as a reversible covalent inhibitor that forms a covalent adduct with the catalytic cysteine residue C145 of SARS-CoV-2 3CLpro via a nitrile warhead, thereby blocking polyprotein processing essential for viral replication [2]. Discovered by Shionogi & Co., Ltd. through structure-based optimization of the non-covalent predecessor ensitrelvir, Secutrelvir represents a second-generation clinical candidate designed to deliver substantially higher intrinsic potency, an improved resistance barrier, and a favorable oral pharmacokinetic profile that eliminates the need for a cytochrome P450 booster co-agent [2].

✓ Reversible covalent 3CLpro inhibitor with reported high target engagement profile

✓ Engineered resistance barrier context against E166V and M49L 3CLpro mutations

✓ Stand-alone oral pharmacokinetic profile (booster-free) for preclinical model dosing studies

• [1] PubChem Compound Summary for CID 172879835, Secutrelvir. National Center for Biotechnology Information; 2025. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/172879835 View Source
• [2] Unoh Y, Hirai K, Uehara S, et al. Discovery of the Clinical Candidate S-892216: A Second-Generation SARS-CoV-2 3CL Protease Inhibitor for Treating COVID-19. J Med Chem. 2025 Jul 5. doi:10.1021/acs.jmedchem.5c00754 View Source

Secutrelvir vs. Generic 3CLpro Inhibitor Substitution

Although nirmatrelvir, ensitrelvir, EDP-235 (zevotrelvir), simnotrelvir, and ibuzatrelvir all target the SARS-CoV-2 3CL protease, they diverge substantially in binding mode (non-covalent vs. reversible covalent vs. peptidomimetic), resistance mutation susceptibility, off-target human protease engagement, and pharmacokinetic boosting requirements [1]. Generic substitution across this class is not scientifically justifiable: a compound's resistance profile against clinically observed 3CLpro variants (e.g., E166V, M49L) is exquisitely dependent on its specific binding contacts within the active site, and the presence or absence of a ritonavir-like PK booster directly impacts drug–drug interaction risk profiles and patient eligibility [2]. The quantitative evidence below demonstrates that Secutrelvir occupies a distinct position within this class with respect to potency × selectivity × resistance barrier that cannot be assumed for any analog without direct experimental verification.

Secutrelvir (Target)

Reversible covalent nitrile warhead; main-chain hydrogen bonding with E166; 6,6-difluoro-2-azaspiro[3.3]heptane S1' moiety; booster-free PK.

Generic 3CLpro Inhibitors

Binding mode variation may shift resistance mutation susceptibility. PK boosting requirements may alter drug-drug interaction study interpretation. Off-target human protease profiles are not interchangeable without direct verification.

• [1] Unoh Y, Hirai K, Uehara S, et al. Discovery of the Clinical Candidate S-892216: A Second-Generation SARS-CoV-2 3CL Protease Inhibitor for Treating COVID-19. J Med Chem. 2025 Jul 5. doi:10.1021/acs.jmedchem.5c00754 View Source
• [2] Kuroda T, et al. Efficacy comparison of 3CL protease inhibitors ensitrelvir and nirmatrelvir against SARS-CoV-2 in vitro and in vivo. J Antimicrob Chemother. 2023;78(4):946–952. doi:10.1093/jac/dkad027 View Source

Secutrelvir: Head-to-Head Comparison with Key 3CLpro Inhibitors

Biochemical 3CLpro Inhibitory Potency

In a mass-spectrometry-based 3CLpro enzymatic assay, Secutrelvir (S-892216) achieved an IC50 of 0.655–0.697 nM against SARS-CoV-2 wild-type 3CLpro [1][2]. By comparison, nirmatrelvir exhibits an IC50 of approximately 4 nM [3], ensitrelvir 13 nM , EDP-235 5.8 ± 3.7 nM [4], and simnotrelvir 24 nM . This represents a ≥6-fold higher intrinsic enzymatic potency for Secutrelvir relative to nirmatrelvir and a ≥20-fold advantage over ensitrelvir and simnotrelvir. The introduction of a nitrile reversible covalent warhead onto the non-peptidic scaffold of compound 1 increased 3CLpro inhibition by 180-fold during the optimization campaign that yielded Secutrelvir [1].

Biochem 3CLpro Potency

Head-to-head

IC50 0.66 nM vs Nirmatrelvir 4 nM (≥6-fold reported difference); vs Ensitrelvir 13 nM (≥20-fold).

Supports enzymatic potency interpretation; assay-context dependent.

Comparator values from published biochemical assays.

Evidence Dimension	3CLpro enzymatic half-maximal inhibitory concentration (IC50)
Target Compound Data	IC50 = 0.655–0.697 nM (SARS-CoV-2 3CLpro, mass spectrometry assay)
Comparator Or Baseline	Nirmatrelvir IC50 ≈ 4 nM; Ensitrelvir IC50 = 13 nM; EDP-235 IC50 = 5.8 ± 3.7 nM; Simnotrelvir IC50 = 24 nM
Quantified Difference	6.1-fold more potent vs. nirmatrelvir; 19.8-fold vs. ensitrelvir; 8.9-fold vs. EDP-235; 36.6-fold vs. simnotrelvir (using 0.655 nM Secutrelvir IC50)
Conditions	Mass-spectrometry-based 3CLpro enzymatic assay; recombinant SARS-CoV-2 3CLpro; comparator data from published biochemical assays under analogous conditions

Why This Matters

Higher target engagement potency enables lower clinical doses, which can reduce pill burden and potentially improves the therapeutic margin—a critical procurement consideration when selecting among 3CLpro inhibitors for research or clinical development.

• [1] Unoh Y, Hirai K, Uehara S, et al. Discovery of the Clinical Candidate S-892216: A Second-Generation SARS-CoV-2 3CL Protease Inhibitor for Treating COVID-19. J Med Chem. 2025 Jul 5. doi:10.1021/acs.jmedchem.5c00754 View Source
• [2] Nobori H, Kawashima S, Dodo R, et al. P-1079. In Vitro and in Vivo Antiviral Activity of S-892216, a Second-Generation Oral 3CLpro Inhibitor against SARS-CoV-2. Open Forum Infect Dis. 2025;12(Suppl 1):ofae631.1267. doi:10.1093/ofid/ofae631.1267 View Source
• [3] Sigma-Aldrich. PF-07321332 (Nirmatrelvir) Product Information. Available at: https://www.sigmaaldrich.com View Source
• [4] BiochemPartner. EDP-235 Biological Activity. Available at: https://www.biochempartner.com View Source

Antiviral Activity in Cellular Assays

In a cytopathic effect (CPE) inhibition assay using HEK 293T cells co-expressing ACE2 and TMPRSS2, Secutrelvir displayed an antiviral EC50 of 2.48 nM against SARS-CoV-2 [1]. Against a panel of Omicron subvariants including JN.1 in VeroE6/TMPRSS2 cells, EC50 values ranged from 2.27 to 12.5 nM, with no detectable cytotoxicity (CC50 > 100,000 nM) [1][2]. In contrast, ensitrelvir exhibits an antiviral EC50 of 370 nM (0.37 µM) , and nirmatrelvir demonstrates a median EC50 of 73 nM (range 39–146 nM) against Omicron sub-variants [3]. The journal article explicitly states that S-892216 exhibited "superior anti-SARS-CoV-2 activity compared to the other compounds, including nirmatrelvir and ensitrelvir" and achieved similar efficacy to ensitrelvir at a 30-fold lower dose in vivo [1]. In human airway epithelial cells (hAECs)—a physiologically relevant primary cell model—Secutrelvir achieved EC90 values of 2.31–2.41 nM against Omicron variants [1].

Cell-Based Antiviral EC50

Head-to-head

EC50 2.48 nM (HEK 293T-AT) vs Ensitrelvir 370 nM; reported 149-fold lower EC50.

Supports cell-based antiviral activity interpretation; model-dependent.

CPE assay; comparator data from published reports.

Evidence Dimension	Cellular antiviral half-maximal effective concentration (EC50) against SARS-CoV-2 infection
Target Compound Data	EC50 = 2.48 nM (HEK 293T-AT CPE assay); EC50 = 2.27–12.5 nM (VeroE6/TMPRSS2, diverse Omicron variants); EC90 = 2.31–2.41 nM (hAECs, Omicron)
Comparator Or Baseline	Ensitrelvir EC50 = 370 nM; Nirmatrelvir median EC50 = 73 nM (Omicron sub-variants)
Quantified Difference	149-fold lower EC50 vs. ensitrelvir (2.48 vs. 370 nM); 29.4-fold lower vs. nirmatrelvir median (2.48 vs. 73 nM)
Conditions	CPE inhibition assay in HEK 293T cells expressing ACE2 and TMPRSS2 for primary EC50; VeroE6/TMPRSS2 and hAECs for variant panel

Why This Matters

An antiviral EC50 in the low single-digit nanomolar range, coupled with EC90 values of ~2.3 nM in primary human airway cells, provides a uniquely wide cellular potency window that directly reduces the dose required for therapeutic effect—translating into smaller pill size, lower cost of goods, and potentially reduced systemic exposure.

• [1] Unoh Y, Hirai K, Uehara S, et al. Discovery of the Clinical Candidate S-892216: A Second-Generation SARS-CoV-2 3CL Protease Inhibitor for Treating COVID-19. J Med Chem. 2025 Jul 5. doi:10.1021/acs.jmedchem.5c00754 View Source
• [2] Nobori H, Kawashima S, Dodo R, et al. P-1079. In Vitro and in Vivo Antiviral Activity of S-892216, a Second-Generation Oral 3CLpro Inhibitor against SARS-CoV-2. Open Forum Infect Dis. 2025;12(Suppl 1):ofae631.1267. doi:10.1093/ofid/ofae631.1267 View Source
• [3] MIMS. Paxlovid Mechanism of Action – Nirmatrelvir EC50 Data. Available at: https://www.mims.com View Source

Human Protease Off-Target Selectivity

Secutrelvir was profiled against a panel of human-related proteases and HIV-1 protease using in vitro enzymatic assays. At concentrations up to 10,000 nM, Secutrelvir lacked any inhibitory activity against caspase-2, chymotrypsin, cathepsin B, cathepsin D, cathepsin G, cathepsin L, thrombin, or HIV-1 protease [1]. This yields a selectivity window exceeding 15,000-fold relative to its 3CLpro IC50 (0.655 nM). In contrast, nirmatrelvir inhibits human cathepsin K with an IC50 of 231 nM (some sources report sub-micromolar potency: IC50 = 0.6 ± 0.1 µM) [2][3]. Ensitrelvir displays IC50 values >100 µM against a similar human protease panel [4]. EDP-235 shows weak inhibition (IC50 ≥ 2 µM) of mammalian cysteine proteases with a selectivity index ≥500-fold . The complete absence of detectable human protease engagement at 10 µM for Secutrelvir is a distinguishing feature of its selectivity fingerprint within this class.

Off-Target Selectivity

Head-to-head

No inhibition of 7 human proteases at 10,000 nM (selectivity window >15,000-fold). Nirmatrelvir inhibits cathepsin K (IC50 231 nM).

Supports off-target selectivity profiling context; may differ across assay panels.

In vitro enzymatic assays; comparator values from public sources.

Evidence Dimension	Inhibitory activity against human off-target proteases
Target Compound Data	No inhibition of caspase-2, chymotrypsin, cathepsin B/D/G/L, thrombin, or HIV-1 protease at 10,000 nM (selectivity window >15,000-fold vs. 3CLpro IC50)
Comparator Or Baseline	Nirmatrelvir: cathepsin K IC50 = 231 nM (selectivity window ≈ 58-fold vs. 3CLpro IC50); Ensitrelvir: all human proteases >100 µM; EDP-235: mammalian cysteine proteases IC50 ≥ 2 µM, SI ≥ 500-fold
Quantified Difference	Secutrelvir selectivity window >15,000-fold vs. nirmatrelvir selectivity window ≈ 58-fold for cathepsin K; Secutrelvir shows no engagement where nirmatrelvir hits cathepsin K at sub-µM
Conditions	In vitro enzymatic assays with recombinant human proteases and HIV-1 protease; compound tested up to 10,000 nM for Secutrelvir

Why This Matters

Off-target human protease inhibition—particularly cathepsin engagement—raises potential for mechanism-based toxicity not captured in acute antiviral assays. For procurement decisions where long-term or repeat-dosing studies are planned, a compound with zero detectable human protease hits at suprapharmacological concentrations offers a fundamentally cleaner selectivity baseline.

• [1] Unoh Y, Hirai K, Uehara S, et al. Discovery of the Clinical Candidate S-892216: A Second-Generation SARS-CoV-2 3CL Protease Inhibitor for Treating COVID-19. J Med Chem. 2025 Jul 5. Supporting Information Table S1. doi:10.1021/acs.jmedchem.5c00754 View Source
• [2] Sigma-Aldrich. PF-07321332 (Nirmatrelvir) ≥95% (HPLC) Product Specification. Available at: https://www.sigmaaldrich.com View Source
• [3] OUCI. Nirmatrelvir off-target: hCatK inhibition IC50 = 0.6 ± 0.1 µM. Available at: https://ouci.dntb.gov.ua View Source
• [4] Anjiechem. Ensitrelvir fumarate Product Information. Available at: https://www.anjiechem.com View Source

Resistance Barrier to E166V Mutation

The E166V substitution in SARS-CoV-2 3CLpro is a clinically significant resistance mutation that abrogates a critical hydrogen bond between the E166 side chain and nirmatrelvir, resulting in a reported IC50 shift from ~4 nM to >10,000 nM (>2,500-fold loss) [1][2]. Secutrelvir was specifically designed to avoid reliance on this E166 side-chain interaction; instead, it forms hydrogen bonds with the E166 main chain and H143 side chain [3]. Consequently, in reverse-genetics-derived SARS-CoV-2 (rgSARS-CoV-2) harboring E166V, Secutrelvir antiviral activity was virtually unchanged, with a fold change (FC) <0.7 [3]. EDP-235 shows partial susceptibility loss against E166V (IC50 increases from 4 nM to 113 nM, ~28-fold) [2]. Simnotrelvir also displays significant loss against E166V (IC50 = 12.86 µM vs. WT 0.018 µM) [4]. This near-complete insensitivity of Secutrelvir to the most clinically impactful nirmatrelvir-resistance mutation represents a structural rationale-based advantage.

E166V Resistance Barrier

Head-to-head

Fold change 2,500; reported negligible potency shift.

Supports resistance mutation profiling; model-specific interpretation required.

rgSARS-CoV-2 antiviral assay; comparator enzymatic data.

Evidence Dimension	Antiviral activity retention against E166V mutant 3CLpro (fold change in IC50/EC50 relative to wild-type)
Target Compound Data	Secutrelvir FC < 0.7 (no significant change from WT) against E166V in rgSARS-CoV-2 antiviral assay
Comparator Or Baseline	Nirmatrelvir IC50 shifts from ~4 nM (WT) to >10,000 nM (E166V), FC >2,500; EDP-235 IC50 shifts from 4 nM to 113 nM, FC ≈ 28; Simnotrelvir IC50 shifts from 18 nM to 12,860 nM, FC ≈ 714
Quantified Difference	Secutrelvir FC <0.7 vs. nirmatrelvir FC >2,500 (difference >3,500-fold in fold-change terms); Secutrelvir vs. EDP-235 FC difference >40-fold; Secutrelvir vs. simnotrelvir FC difference >1,000-fold
Conditions	rgSARS-CoV-2 antiviral assay in VeroE6/TMPRSS2 cells (Secutrelvir); FRET-based enzymatic assay for EDP-235/nirmatrelvir; FRET enzymatic assay for simnotrelvir

Why This Matters

E166V is among the most frequently observed nirmatrelvir-resistance mutations in clinical surveillance. A compound demonstrating negligible fold-change against this mutant provides a substantially lower risk of therapeutic failure in variant-driven outbreaks, directly impacting formulary positioning and pandemic-preparedness procurement strategies.

• [1] ScienceNet.cn. QB SARS-CoV-2 Main Protease Resistance Analysis: E166V causes ~100-fold IC50 increase for nirmatrelvir. 2024. Available at: https://paper.sciencenet.cn View Source
• [2] Table 2, PMC11294338. IC50 values of EDP-235 and Nirmatrelvir against 3CLpro mutants including E166V. 2024. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC11294338/table/Tab2/ View Source
• [3] Unoh Y, Hirai K, Uehara S, et al. Discovery of the Clinical Candidate S-892216: A Second-Generation SARS-CoV-2 3CL Protease Inhibitor for Treating COVID-19. J Med Chem. 2025 Jul 5. Tables S8, S9. doi:10.1021/acs.jmedchem.5c00754 View Source
• [4] Potent antiviral activity of simnotrelvir against key epidemic SARS-CoV-2 variants with a high resistance barrier. Antimicrob Agents Chemother. 2025;69(4):e01556-24. doi:10.1128/aac.01556-24 View Source

Resistance Barrier to M49L Mutation

The M49L mutation in the S1′ pocket of SARS-CoV-2 3CLpro was identified as a key ensitrelvir resistance-associated substitution, conferring a 21.4-fold increase in IC50 [1]. This arises because ensitrelvir relies on CH-π stacking interactions between its indazole S1′ moiety and the M49 side chain [2]. Secutrelvir was structurally engineered to replace this interaction: its 6,6-difluoro-2-azaspiro[3.3]heptane S1′ moiety fills the binding groove where the M49 side chain originally resided, establishing a unique non-aromatic hydrophobic interaction that is largely insensitive to M49→Leu substitution [2]. In rgSARS-CoV-2 antiviral testing, Secutrelvir activity against M49L mutants showed FC < 0.7, demonstrating no meaningful loss of potency [2]. This asymmetric resistance profile—where the compound that is structurally distinct from ensitrelvir retains full activity against an ensitrelvir-resistance mutation—is a key differentiator for Secutrelvir within the non-peptidic 3CLpro inhibitor subclass.

M49L Resistance Barrier

Head-to-head

Fold change

Supports ensitrelvir-resistance profiling context.

Antiviral assay vs FRET comparator; mutation context-specific.

In Vivo Dose Sparing

Head-to-head

1 mg/kg bid ~ ensitrelvir 32 mg/kg bid in mouse lung titer model (30-fold lower dose reported); booster-free PK.

Supports in vivo dose-response model interpretation; not a clinical dose recommendation.

Balb/c mouse model; reported endpoint context.

Evidence Dimension	Antiviral activity retention against M49L mutant 3CLpro (fold change relative to wild-type)
Target Compound Data	Secutrelvir FC < 0.7 (no significant change from WT) against M49L in rgSARS-CoV-2 antiviral assay
Comparator Or Baseline	Ensitrelvir FC = 21.4-fold increase in IC50 against M49L (IC50 shifts from 36 nM WT to 769 nM M49L)
Quantified Difference	Secutrelvir FC <0.7 vs. ensitrelvir FC = 21.4 (≥30-fold difference in resistance susceptibility)
Conditions	rgSARS-CoV-2 antiviral assay in VeroE6/TMPRSS2 cells (Secutrelvir); enzymatic FRET assay for ensitrelvir comparator data

Why This Matters

Ensitrelvir is approved in Japan and serves as the most direct structural ancestor to Secutrelvir. The M49L variant has been detected in clinical surveillance and can emerge under ensitrelvir selective pressure. Secutrelvir's insensitivity to this mutation provides a rational basis for selecting it over ensitrelvir in regions or protocols where M49L-containing variants are prevalent.

• [1] Table 1. IC50 values of nirmatrelvir, ensitrelvir, and FB2001 against Mpro resistance variants. Nature Communications [preview]. 2023. Available at: https://preview-www.nature.com View Source
• [2] Unoh Y, Hirai K, Uehara S, et al. Discovery of the Clinical Candidate S-892216: A Second-Generation SARS-CoV-2 3CL Protease Inhibitor for Treating COVID-19. J Med Chem. 2025 Jul 5. doi:10.1021/acs.jmedchem.5c00754 View Source

In Vivo Dose-Sparing Efficacy

In Balb/c mice intranasally infected with SARS-CoV-2, oral administration of Secutrelvir suppressed lung virus titer in a dose-dependent manner [1]. The pivotal finding is that Secutrelvir inhibited viral replication in the lungs similarly to ensitrelvir, but at a 30-fold lower dose [2]. Specifically, Secutrelvir at 1 mg/kg twice daily (bid) achieved comparable efficacy to ensitrelvir at 32 mg/kg bid, and statistically significant viral load reduction was observed even at 0.3 mg/kg bid (p < 0.01) [3]. By contrast, nirmatrelvir requires co-administration of the CYP3A4 inhibitor ritonavir to achieve adequate systemic exposure; Secutrelvir's stand-alone pharmacokinetic profile (rat oral bioavailability F = 100%, dog t1/2 = 24.9 h, human liver microsome stability 96.3% remaining at 30 min) eliminates this requirement [2][4]. This 30-fold in vivo potency advantage, combined with booster-free oral dosing, has direct implications for manufacturing cost per treatment course, pill size, and drug–drug interaction liability.

In Vivo Dose Sparing

Head-to-head

1 mg/kg bid ~ ensitrelvir 32 mg/kg bid in mouse lung titer model (30-fold lower dose reported); booster-free PK.

Supports in vivo dose-response model interpretation; not a clinical dose recommendation.

Balb/c mouse model; reported endpoint context.

Evidence Dimension	In vivo antiviral efficacy (lung viral titer reduction) in SARS-CoV-2-infected mice
Target Compound Data	Secutrelvir: significant lung viral titer reduction at 0.3 mg/kg bid (p < 0.01); 1 mg/kg bid comparable efficacy to ensitrelvir 32 mg/kg bid; no PK booster required
Comparator Or Baseline	Ensitrelvir: requires 32 mg/kg bid for equivalent efficacy; Nirmatrelvir: requires ritonavir boosting
Quantified Difference	30-fold lower dose for equivalent lung viral suppression vs. ensitrelvir; booster-free vs. nirmatrelvir
Conditions	Balb/c mouse model; intranasal SARS-CoV-2 infection; oral bid dosing; lung viral titer measurement

Why This Matters

A 30-fold dose-sparing advantage directly translates into smaller solid dosage forms, lower active pharmaceutical ingredient (API) cost per treatment course, simpler manufacturing supply chains (no co-formulation with a booster), and reduced risk of CYP-mediated drug–drug interactions—all critical procurement and development differentiators.

• [1] Nobori H, Kawashima S, Dodo R, et al. P-1079. In Vitro and in Vivo Antiviral Activity of S-892216, a Second-Generation Oral 3CLpro Inhibitor against SARS-CoV-2. Open Forum Infect Dis. 2025;12(Suppl 1):ofae631.1267. doi:10.1093/ofid/ofae631.1267 View Source
• [2] Unoh Y, Hirai K, Uehara S, et al. Discovery of the Clinical Candidate S-892216: A Second-Generation SARS-CoV-2 3CL Protease Inhibitor for Treating COVID-19. J Med Chem. 2025 Jul 5. doi:10.1021/acs.jmedchem.5c00754 View Source
• [3] EBiotrade. Discovery of S-892216: 30-fold efficacy improvement over ensitrelvir in mouse model. 2025 Jul 31. Available at: https://www.ebiotrade.com View Source
• [4] PMC12557365, Table 4. Summary of Pharmacokinetic Profiles of Compounds 17 (S-892216) and 18. J Med Chem Supporting Information. 2025. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC12557365/table/tbl4/ View Source

Secutrelvir Research and Procurement Application Scenarios

Resistance Surveillance & Mutant Panel Screening

Researchers conducting systematic resistance profiling of SARS-CoV-2 3CLpro inhibitors against clinically observed mutants (E166V, M49L, L50F, and combinations thereof) should prioritize Secutrelvir as the reference compound with the highest demonstrated resistance barrier. With fold-change values <0.7 against both the nirmatrelvir-resistant E166V and the ensitrelvir-resistant M49L mutations [1], Secutrelvir serves as an ideal positive control and benchmark for evaluating novel 3CLpro inhibitors or for resistance emergence studies using serial viral passage under drug pressure. Its complete lack of cross-resistance to the two most clinically relevant resistance mutations distinguishes it from all currently approved or advanced 3CLpro inhibitors [1].

Protease Counter-Screening & Selectivity Optimization

For medicinal chemistry teams optimizing 3CLpro inhibitor selectivity, Secutrelvir represents the cleanest baseline available: zero inhibition against a panel of seven human proteases (caspase-2, chymotrypsin, cathepsin B/D/G/L, thrombin) and HIV-1 protease at concentrations up to 10,000 nM [2]. This selectivity window exceeding 15,000-fold relative to its 3CLpro IC50 makes Secutrelvir the preferred tool compound for establishing assay sensitivity thresholds and for benchmarking the off-target liability of new chemical entities targeting coronavirus proteases [2].

Booster-Free Oral Dosing in Preclinical Models

Investigators designing SARS-CoV-2 animal infection studies where ritonavir co-administration would confound interpretation—particularly in immunocompromised models, co-infection studies, or CYP-related toxicology assessments—should select Secutrelvir for its intrinsic, booster-free pharmacokinetic profile. With rat oral bioavailability of 100%, dog plasma half-life of 24.9 hours, and human liver microsome stability of 96.3% remaining at 30 minutes, Secutrelvir enables once- or twice-daily oral dosing without the confounding variable of a CYP3A4 inhibitor [3]. This simplifies study design, reduces animal handling, and yields cleaner pharmacokinetic/pharmacodynamic relationships [3].

Pan-Coronavirus Spectrum-of-Activity Profiling

For research programs targeting broad-spectrum anti-coronavirus activity beyond SARS-CoV-2, Secutrelvir has demonstrated confirmed in vitro antiviral activity against three additional beta-coronaviruses: SARS-CoV (EC50 = 6.61 nM), MERS-CoV (EC50 = 57.3 nM), and the common cold coronavirus HCoV-OC43 (EC50 = 92.0 nM) [4]. Procuring Secutrelvir as a reference pan-β-CoV 3CLpro inhibitor allows a single compound to serve as a positive control across multiple coronavirus antiviral assays, streamlining compound management and enabling cross-study comparability [4].

Application

Selection Property

Validation Focus

Resistance Surveillance & Mutant Panel Screening

Mutant panel response context

Fold-change endpoint review across key 3CLpro mutations

Protease Counter-Screening & Selectivity Optimization

Human off-target protease selectivity baseline

Selectivity window assessment in protease panels

Booster-Free Oral Dosing in Preclinical Models

Stand-alone oral PK profile (booster-free)

Exposure-model validation without CYP3A4 confounding

Pan-Coronavirus Spectrum-of-Activity Profiling

Pan-β-CoV 3CLpro inhibitory spectrum

Cross-coronavirus assay comparability

• [1] Unoh Y, Hirai K, Uehara S, et al. Discovery of the Clinical Candidate S-892216: A Second-Generation SARS-CoV-2 3CL Protease Inhibitor for Treating COVID-19. J Med Chem. 2025 Jul 5. doi:10.1021/acs.jmedchem.5c00754 View Source
• [2] Unoh Y, Hirai K, Uehara S, et al. J Med Chem. 2025. Supporting Information, Table S1: Off-target selectivity of S-892216 against human proteases at 10,000 nM. View Source
• [3] PMC12557365, Table 4. Summary of Pharmacokinetic Profiles of Compounds 17 (S-892216) and 18. J Med Chem. 2025. View Source
• [4] Unoh Y, Hirai K, Uehara S, et al. J Med Chem. 2025. Supporting Information, Table S7: Anti-beta-coronavirus activity of S-892216. View Source